Cas no 2171250-79-4 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid
• CAS No: 2171250-79-4
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 5921419
• PubChem ID: 165586950
• Update Time: 2025-06-29

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid
• 2171250-79-4
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}pentanoic acid
• EN300-1576029

• Inchi： 1S/C25H24N2O6/c1-2-15(13-22(28)29)26-24(30)23-21(11-12-32-23)27-25(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,15,20H,2,13-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t15-/m1/s1
• InChI Key： OUZJGCOJICHAIN-OAHLLOKOSA-N
• SMILES： O(C(NC1C=COC=1C(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid (CAS No. 2171250-79-4): A Comprehensive Overview

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid (CAS No. 2171250-79-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of various bioactive molecules and peptides. Its unique structure and functional groups make it an essential building block in the development of novel therapeutic agents.

The chemical structure of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid is characterized by a Fmoc (fluorenylmethyloxycarbonyl) protecting group attached to the amino group of a furan-containing moiety. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for sequential coupling reactions. The presence of the furan ring adds structural diversity and potential bioactivity, which can be exploited in the design of targeted drugs.

Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of peptidomimetics, which are small molecule analogs designed to mimic the biological activity of peptides. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. The ability to fine-tune the properties of these compounds through chemical modifications has led to the discovery of several lead candidates with improved pharmacokinetic and pharmacodynamic profiles.

In the context of drug discovery, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid serves as a versatile intermediate in the synthesis of peptidomimetics. Its use in solid-phase peptide synthesis (SPPS) has been extensively documented, demonstrating its compatibility with automated synthesis platforms. The high purity and consistent quality of this compound ensure reliable results in both academic and industrial settings.

The biological activity of compounds derived from (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid has been evaluated in several preclinical studies. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a peptidomimetic synthesized using this intermediate exhibited potent anti-inflammatory effects in vitro and in vivo. The compound was found to inhibit key inflammatory cytokines, such as TNF-alpha and IL-6, without significant cytotoxicity.

Another area where (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid has shown potential is in the development of antimicrobial agents. A study conducted at a leading research institute demonstrated that derivatives of this compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The unique combination of the Fmoc protecting group and the furan ring contributed to its enhanced efficacy compared to traditional antibiotics.

The versatility of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid extends beyond its use as an intermediate in peptide synthesis. It has also been explored as a scaffold for small molecule inhibitors targeting specific enzymes or receptors. For example, researchers at a major pharmaceutical company have developed a series of inhibitors based on this compound that selectively target kinases involved in cancer progression. These inhibitors have shown promising results in preclinical models, warranting further investigation in clinical trials.

In addition to its applications in drug discovery, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}pentanoic acid has been utilized in analytical chemistry for the development of novel detection methods. Its unique spectral properties make it an excellent candidate for fluorescence-based assays, which are widely used in high-throughput screening (HTS) platforms. The ability to detect trace amounts of this compound with high sensitivity and specificity has facilitated the identification and quantification of biomarkers associated with various diseases.

The synthesis and characterization of (3R)-3-{3-({(9H-fluoren-9-y l)methoxycarbonyl}amino)furan - 2 - y lform amido) pent anoic ac id strong > have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational behavior, which are crucial for understanding its biological activity and optimizing its properties for specific applications.

In conclusion, (3R)-3-{3 - ({( 9 H - flu ore n - 9 - y l) meth ox ycarb ony l } ami no ) fur an - 2 - y lfor mam ido ) pent ano ic ac id strong > (CAS No . 2171250 - 7 9 - 4 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its versatility as an intermediate , make it an invaluable tool for developing novel therapeutic agents . Ongoing research continues to uncover new applications and optimize its properties , ensuring its relevance in advancing healthcare solutions . p >